1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride

• Molecular Formula: C8H15Cl2N3O
• Molecular Weight: 240.13 g/mol
• IUPAC Name: (5-propan-2-yloxypyrazin-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H13N3O.2ClH/c1-6(2)12-8-5-10-7(3-9)4-11-8;;/h4-6H,3,9H2,1-2H3;2*1H
• InChI Key: KMXZIXGPVCMRRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(N=C1)CN.Cl.Cl

Description

1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride is a chemical compound with the molecular formula C8H14ClN3O. It is known for its potential biological activity and various applications in scientific research .

Preparation Methods

The synthesis of 1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride involves several steps. Typically, the synthetic route includes the reaction of pyrazine derivatives with isopropyl alcohol under specific conditions to form the desired compound. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride undergoes various types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride has gained significant attention in scientific research due to its potential biological activity. It is used in various fields, including:

Chemistry: As a reagent in organic synthesis.

Biology: For studying cellular processes and interactions.

Industry: Used in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. It may act on enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride can be compared with other similar compounds, such as:

• 1-[5-(Methoxy)pyrazin-2-yl]methanamine dihydrochloride
• 1-[5-(Ethoxy)pyrazin-2-yl]methanamine dihydrochloride These compounds share structural similarities but may differ in their chemical properties and biological activities, highlighting the uniqueness of this compound.